Cas no 82647-08-3 (Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-)

• Product name: Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-
• CAS No: 82647-08-3
• MF: C₁₀H₁₃N₃O
• MW: 191.22972
• CID: 733282
• PubChem ID: 327726

Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-
• 1-[4-(2-ethyliminohydrazinyl)phenyl]ethanone
• CHEMBL334232
• NSC-303840
• NSC303840
• 82647-08-3
• DTXSID90316501

• Inchi： InChI=1S/C10H13N3O/c1-3-11-13-12-10-6-4-9(5-7-10)8(2)14/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： AMINNPAACQHTJG-UHFFFAOYSA-N
• SMILES： CCN=NNC1=CC=C(C=C1)C(=O)C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.8Ų

Additional information on Ethanone,1-[4-(3-ethyl-2-triazen-1-yl)phenyl]-

测试